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Compound of Interest

Compound Name: 1-(2-Nitrophenyl)propan-2-one
CAS No.: 1969-72-8
Cat. No.: B177422

Get Quote

. J

Chemical Identity & Regulatory Context

Compound Name: 1-(2-nitrophenyl)propan-2-one Synonyms:o-Nitrophenylacetone; (2-
Nitrophenyl)acetone; 2-NPA. CAS Registry Number: 1969-72-8 Molecular Formula: C

H
NO

Molecular Weight: 179.17 g/mol

Physical Properties Table
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Property

Data

Note

Physical State

Viscous oil or low-melting solid

Ortho substitution often lowers
MP compared to para isomer
(63°C).

Darkens upon oxidation/light

Color Yellow to dark orange
exposure.[1]
- ) ~150-160 °C (at reduced Decomposes at atmospheric
Boiling Point
pressure) pressure.[1]
Solubility Soluble in DCM, EtOAc, MeOH  Insoluble in water.[1]
Acidic
o Enolizable ketone; Nitro- -protons due to electron-
Reactivity

aromatic

withdrawing -NO

Comprehensive Hazard Identification (GHS

Standards)

Based on Structure-Activity Relationship (SAR) and isomer read-across (CAS 5332-96-7).

Core Hazards[1]

e H302 (Acute Tox. 4): Harmful if swallowed.[1][2] Nitro-aromatics can induce

methemoglobinemia, interfering with oxygen transport in blood.[1]

e H315 (Skin Irrit. 2): Causes skin irritation.[1][2] Lipophilic nature allows dermal absorption.[1]

o H319 (Eye Irrit.[1][2][3][4] 2A): Causes serious eye irritation.[1][2]

e H335 (STOT SE 3): May cause respiratory irritation.[1][2][3][4]

The Mechanistic "Why" (Expertise & Experience)

The toxicity and instability of 2-NPA are driven by two structural features:
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e The Nitro Group (-NO

): This is a strong electron-withdrawing group (EWG).[1] It deactivates the benzene ring but
makes the compound susceptible to reduction (exothermic) and increases the acidity of the
methylene protons (

-position).[1]

e The Ketone Moiety: The proximity of the nitro group to the ketone enolizable position creates
a "push-pull" electronic system.[1] This makes the molecule prone to aldol-like
condensations or polymerization if exposed to bases, leading to rapid degradation and heat
generation.[1]

Storage & Stability Protocols (Self-Validating
System)

To ensure scientific integrity, storage is not just about "putting it away"; it is about maintaining a
system where degradation is visually or chemically detectable.[1]

The "Cold-Inert" Protocol

o Temperature: Store at 2°C — 8°C (Refrigerated).

o Reasoning: Low temperature inhibits the rate of enolization and subsequent
polymerization.[1]

o Atmosphere: Blanket with Argon (Ar) or Nitrogen (N

)[1]

o Reasoning: Oxygen promotes radical formation at the benzylic position.[1]
o Container: Amber borosilicate glass with a Teflon (PTFE) lined cap.[1]

o Reasoning: Amber glass blocks UV light (preventing photo-degradation); PTFE prevents
cap liner degradation common with nitro-solvents.[1]

Visual Validation (Quality Control)[1]
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e Pass: Material is a clear yellow oil/solid.[1]

 Fail: Material turns dark brown/black or becomes gummy. This indicates polymerization or
oxidation.[1]

Storage Logic Diagram

Receive 2-NPA

Inspect Seal & Color

Color: Yellow/Orange?

Yes No (Dark/Gummy)

Storage Protocol Quarantine / Disposal

Conditions
\

1. Temp: 2-8°C
2. Gas: Argon

3. Container: Amber Glass

Click to download full resolution via product page

Caption: Decision logic for receiving and storing 2-Nitrophenylacetone to ensure chemical
stability.

Emergency Response & Exposure Controls
Engineering Controls[1]
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o Fume Hood:Mandatory. All transfers must occur within a certified fume hood operating at 100

fpm face velocity.[1]

» Static Control: Ground all glassware. Nitro compounds can have high energies of
decomposition; while 2-NPA is not TNT, it is combustible and thermally sensitive.[1]

Personal Protective Equipment (PPE) Matrix

Protection Type Material Standard Rationale

Latex is permeable to aromatic

Gl Nitrile (Double gloved) or ketones. Double nitrile
oves
Barrier Laminate provides a breakthrough time

>4 hours.[1]
Standard safety glasses are

Eyes Chemical Splash Goggles insufficient for liquid splash
hazards.[1]

] ] ] Only required if engineering
Respiratory P95/P100 (if outside hood)

controls fail (spill).[1]

Spill Management Workflow

Do NOT use sawdust. Sawdust + Nitro compounds = Fire Hazard (Oxidizer-Fuel mix).[1] Use
inert absorbents (Vermiculite/Sand).[1]

Evacuate Area
(If >100mL)

Spill Detected Small Spﬂl Don PPE Apply Vermiculite Wash Surface Hazardous Waste Tag
P lgl (Goggles, Double Nitrile, Lab Coat) (NO SAWDUST) (Ethanol -> Soap/Water) (Contains Nitro Aromatics)

Click to download full resolution via product page

Caption: Step-by-step spill response protocol emphasizing the prohibition of organic
absorbents.

Waste Disposal & Deactivation[1]
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 Classification: Hazardous Organic Waste (Halogen-free).[1]
e Segregation: Do not mix with strong bases or oxidizers in the waste stream.[1]

o Disposal Method: High-temperature incineration equipped with a scrubber for Nitrogen
Oxides (NOx).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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